Cas no 75069-22-6 (Tris(2-hydroxyethyl)ammonium 5-(3-ethylbenzothiazol-2(3H)-ylidene)-4-oxo-2-thioxothiazolidine-3-acetate)

Tris(2-hydroxyethyl)ammonium 5-(3-ethylbenzothiazol-2(3H)-ylidene)-4-oxo-2-thioxothiazolidine-3-acetate structure
75069-22-6 structure
Product name:Tris(2-hydroxyethyl)ammonium 5-(3-ethylbenzothiazol-2(3H)-ylidene)-4-oxo-2-thioxothiazolidine-3-acetate
CAS No:75069-22-6
MF:C14H11N2O3S3-.C6H16NO3+
MW:501.63988
CID:568579
PubChem ID:44148765

Tris(2-hydroxyethyl)ammonium 5-(3-ethylbenzothiazol-2(3H)-ylidene)-4-oxo-2-thioxothiazolidine-3-acetate Chemical and Physical Properties

Names and Identifiers

    • Tris(2-hydroxyethyl)ammonium 5-(3-ethylbenzothiazol-2(3H)-ylidene)-4-oxo-2-thioxothiazolidine-3-acetate
    • 2-Hydroxy-N,N-bis(2-hydroxyethyl)ethanaminium [5-(3-ethyl-1,3-ben zothiazol-2(3H)-ylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acet ate
    • 2-[5-(3-ethyl-1,3-benzothiazol-2-ylidene)-4-oxo-2-thioxo-thiazolidin-3-yl]acetate
    • tris(2-hydroxyethyl)ammonium
    • 75069-22-6
    • EINECS 278-066-7
    • Inchi: InChI=1S/C14H12N2O3S3.C6H15NO3/c1-2-15-8-5-3-4-6-9(8)21-13(15)11-12(19)16(7-10(17)18)14(20)22-11;8-4-1-7(2-5-9)3-6-10/h3-6H,2,7H2,1H3,(H,17,18);8-10H,1-6H2/b13-11+;
    • InChI Key: SBQFVYQVMFWNBI-BNSHTTSQSA-N
    • SMILES: CCN1C2=CC=CC=C2SC1=C3C(=O)N(C(=S)S3)CC(=O)O.C(CO)N(CCO)CCO

Computed Properties

  • Exact Mass: 501.10641
  • Monoisotopic Mass: 501.106198
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 8
  • Complexity: 614
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: nothing
  • Topological Polar Surface Area: 212
  • Tautomer Count: nothing
  • Surface Charge: 0

Experimental Properties

  • Boiling Point: 667.7°C at 760 mmHg
  • Flash Point: 357.6°C
  • PSA: 128.81

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